Cas no 39123-41-6 (Pyridazine,4-(3-methyl-5-isoxazolyl)-)

• Product Name: Pyridazine,4-(3-methyl-5-isoxazolyl)-
• CAS No: 39123-41-6
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 297365
• PubChem ID: 45099220
• Update Time: 2025-04-19

Pyridazine,4-(3-methyl-5-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridazine,4-(3-methyl-5-isoxazolyl)-
• 4-(3-Methyl-5-isoxazolyl)pyridazine
• 4-(3-Methyl-5-oxazolyl)pyridazine
• 39123-41-6
• 3-Methyl-5-(pyridazin-4-yl)isoxazole

• Inchi： 1S/C8H7N3O/c1-6-4-8(12-11-6)7-2-3-9-10-5-7/h2-5H,1H3
• InChI Key： HZDBCXVQINNBGO-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)C1=CN=NC=C1

Computed Properties

• Exact Mass: 161.05901
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.81